Cas no 2549012-31-7 (N-[1-(5-fluoropyridine-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine)

• Product Name: N-[1-(5-fluoropyridine-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine
• CAS No: 2549012-31-7
• MF: C₁₈H₁₈F₄N₄O
• MW: 382.355337619781
• CID: 5312965
• PubChem ID: 154884006
• Update Time: 2025-05-25

N-[1-(5-fluoropyridine-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• AKOS040001276
• 2549012-31-7
• N-[1-(5-fluoropyridine-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine
• F6676-4789

• Inchi： 1S/C18H18F4N4O/c1-25(16-15(18(20,21)22)5-2-6-24-16)14-4-3-7-26(11-14)17(27)12-8-13(19)10-23-9-12/h2,5-6,8-10,14H,3-4,7,11H2,1H3
• InChI Key： OPXBTSGAJDRTSC-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1N(C)C1CN(C(C2C=NC=C(C=2)F)=O)CCC1)(F)F

Computed Properties

• Exact Mass: 382.14167386g/mol
• Monoisotopic Mass: 382.14167386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.3Ų

Additional information on N-[1-(5-fluoropyridine-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine

N-[1-(5-Fluoropyridine-3-Carbonyl)Piperidin-3-Yl]-N-Methyl-3-(Trifluoromethyl)Pyridin-2-Amine: A Comprehensive Overview

The compound with CAS No. 2549012-31-7, commonly referred to as N-[1-(5-fluoropyridine-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a piperidine ring, a pyridine moiety, and a trifluoromethyl group, all of which contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the bioactivity of this compound, particularly its ability to modulate key biological pathways. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that N-[1-(5-fluoropyridine-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine exhibits potent inhibitory activity against certain kinases, making it a promising candidate for the development of novel therapeutic agents. The presence of the trifluoromethyl group is believed to play a critical role in enhancing the compound's pharmacokinetic properties, including its bioavailability and metabolic stability.

In addition to its biological applications, this compound has also been explored for its potential in materials science. Its unique electronic properties, derived from the conjugated pyridine and piperidine rings, make it an attractive candidate for use in organic electronics. Researchers have investigated its ability to function as a semiconductor in thin-film transistor devices, with preliminary results indicating significant potential for integration into next-generation electronic devices.

The synthesis of N-[1-(5-fluoropyridine-3-carbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amines involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the piperidine ring via cyclization reactions and the subsequent functionalization of the pyridine moiety with the trifluoromethyl group. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for large-scale production.

From an environmental perspective, there is growing interest in understanding the toxicological profile of this compound. Initial toxicity studies suggest that it exhibits low acute toxicity in experimental models; however, further research is required to fully assess its long-term effects on human health and ecosystems. Regulatory agencies are closely monitoring these developments to ensure that any commercial applications adhere to stringent safety standards.

In conclusion, N-[1-(5-fluoropyridine-3-carbonyl)piperidin-3-yli]-N-methyl... represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with recent advances in synthesis and application development, positions it as a key player in both medicinal chemistry and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to various industries in the years to come.